Cas no 1805048-33-2 (3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805048-33-2
• MF: C₇H₂F₇N
• MW: 233.086306095123
• CID: 4922056
• Update Time: 2025-05-23

3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F7N/c8-3-1-2(6(10)11)4(9)5(15-3)7(12,13)14/h1,6H
• InChI Key： PVXARSAWJFPIHT-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Professional Introduction to 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805048-33-2)

3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1805048-33-2, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple fluorine atoms and fluorinated alkyl groups in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery.

The compound's molecular formula can be represented as C₈H₂F₆N, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The structural arrangement of these elements results in a highly electronegative molecule, which can influence its interactions with biological targets. Specifically, the electron-withdrawing nature of fluorine atoms enhances the compound's lipophilicity and metabolic stability, attributes that are often sought after in pharmaceutical candidates.

In recent years, 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of various bioactive molecules. Its pyridine core serves as a versatile platform for further functionalization, allowing researchers to modify its pharmacophoric features to achieve desired therapeutic effects. For instance, studies have demonstrated its utility in developing novel kinase inhibitors and antimicrobial agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated pyridines have been increasingly studied for their ability to enhance drug bioavailability and target specificity. The introduction of multiple fluorine atoms into the pyridine ring can lead to improved binding affinity to protein targets, such as kinases and transcription factors, which are critical in cancer cell signaling pathways. Recent publications have highlighted the synthesis of 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine derivatives that exhibit potent inhibitory effects on various cancer-related enzymes.

Furthermore, the compound's structural motifs have been leveraged in the development of agrochemicals. Fluorinated pyridines are known to possess herbicidal and insecticidal properties, making them valuable components in crop protection formulations. Researchers have reported the use of 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine as a precursor in synthesizing novel compounds that demonstrate enhanced efficacy against resistant pests while maintaining environmental safety.

The synthesis of 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve high yields and purity. The compound's stability under various conditions makes it amenable to scalable production processes, which is essential for industrial applications.

From a computational chemistry perspective, the electronic properties of 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into how fluorination affects the molecule's reactivity and binding interactions. The results from these computational analyses have guided experimental efforts to optimize synthetic routes and improve drug-like properties.

The pharmacokinetic profile of 3,6-Difluoro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine derivatives has also been a subject of interest. Fluorinated compounds often exhibit prolonged half-lives due to their resistance to metabolic degradation. This characteristic can be advantageous in therapeutic applications where sustained drug exposure is desired. Preclinical studies have begun to explore the pharmacokinetic behavior of this compound series in animal models, providing valuable data for further development.

In conclusion,3,6-Difluroo-4(o-difluroometll)-2( trifluroo-meH-pyridino, (CAS No., 1805048-33-2), represents a promising scaffold with diverse applications across pharmaceuticals and agrochemicals Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs

Future directions may include exploring novel derivatives oF this compound with enhanced biological activity or improved pharmacokinetic profiles These studies could pave way For next-generation therapeutics that leverage The Potent<0x0A>

ial oF fluroinated Pyridines In medicine And agriculture

The growing Interest In fluroorganic chemistry underscores The importance Of Compounds like 3,6-dfluroo-pyridino As building blocks For innovative solutions To global challenges related To health And food security

The Unique structural And chemical properties Of 3,6-dfluroo-pyridino make It A versatile intermediate In synthetic Chemistry with Potential applications across Multiple industries

The increasing body oF research Highlighting Its utility In drug discovery And agrochemical development suggests That This compound Will remain A focal point For scientific investigation In The coming years

The exploration Of novel derivatives And analogues oF 3,6-dfluroo-pyridino Will likely continue To yield exciting breakthroughs With broad implications For human health And agricultural productivity

The multifaceted Applications oF This fluroinated heterocycle Demonstrate Its significance As A key component In modern chemical research